Cas no 2097858-49-4 (2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one)

• Product Name: 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one
• CAS No: 2097858-49-4
• MF: C₂₁H₂₅F₂N₃O
• MW: 373.439512014389
• CID: 5461385
• Update Time: 2025-10-29

2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(3,5-difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one
• 2-[[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one

• Inchi： 1S/C21H25F2N3O/c22-18-9-16(10-19(23)12-18)13-25-7-5-15(6-8-25)14-26-21(27)11-17-3-1-2-4-20(17)24-26/h9-12,15H,1-8,13-14H2
• InChI Key： UKXRKPWVBLFJKZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1CCC(CN2C(C=C3CCCCC3=N2)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• XLogP3: 3.1
• Topological Polar Surface Area: 35.9

Additional information on 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one

Introduction to 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 2097858-49-4)

2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework and potential biological activity. The molecular structure incorporates a hexahydrocinnolinone core, which is a fused bicyclic system consisting of a piperidine ring and a cyclohexanone moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery.

The presence of a 3,5-difluorophenylmethyl group attached to the piperidine ring is another critical feature of this compound. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical agents. The introduction of fluorine at the 3 and 5 positions of the phenyl ring enhances the lipophilicity and metabolic resistance of the molecule, which are essential attributes for an effective therapeutic agent. This modification has been extensively studied in the development of small-molecule drugs due to its ability to improve bioavailability and prolong drug action.

The CAS No. 2097858-49-4 uniquely identifies this compound in scientific literature and patent databases. Such numerical identifiers are crucial for ensuring accurate referencing and reproducibility in research studies. The compound’s synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one may interact with various biological targets relevant to neurological disorders and inflammation. The piperidine moiety is particularly interesting as it mimics the structure of natural neurotransmitters and can potentially modulate receptor activity. Additionally, the hexahydrocinnolinone scaffold has been explored in the development of compounds with potential antitumor properties.

The 3,5-difluorophenyl group not only enhances lipophilicity but also introduces electronic effects that can influence binding interactions with biological targets. Fluorine atoms can participate in dipole-dipole interactions and halogen bonding, which can strengthen the binding affinity between a drug molecule and its receptor. This has led to increased interest in fluorinated derivatives as pharmacological agents. Several studies have demonstrated that fluorinated compounds exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, the development of novel scaffolds is essential for overcoming drug resistance and improving therapeutic efficacy. The hexahydrocinnolinone core in this compound provides a versatile platform for structural modifications aimed at optimizing biological activity. Researchers have synthesized various analogs by altering substituents on the piperidine ring or introducing additional functional groups into the cyclohexanone moiety. These modifications have yielded compounds with enhanced potency and selectivity against specific disease targets.

One particularly exciting area of research involves exploring the potential applications of this compound in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The piperidine ring is known to interact with acetylcholine receptors, which are implicated in cognitive function and motor control. Additionally, preliminary studies suggest that the hexahydrocinnolinone scaffold may exhibit neuroprotective effects by modulating oxidative stress pathways associated with neurodegeneration.

The fluorinated phenyl group has also been investigated for its potential role in anti-inflammatory applications. Fluorinated aromatic compounds have shown promise as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By modulating COX activity, these compounds can reduce prostaglandin synthesis and alleviate inflammatory responses. Further research is needed to fully elucidate the mechanisms through which this compound exerts its anti-inflammatory effects.

Another emerging field where this compound shows promise is oncology. The intricate structure of 2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one suggests that it may interfere with critical signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have indicated that derivatives of hexahydrocinnolinone can inhibit kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are overexpressed in many cancers. The presence of fluorine atoms further enhances the potency of these interactions by improving binding affinity.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic approaches emphasize sustainability by minimizing waste generation and reducing hazardous reagent usage. Catalytic methods have been particularly effective in constructing complex molecular frameworks efficiently while maintaining high environmental compatibility. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion,2-({1-[(3,5-Difluorophenyl)methyl]piperidin-4-yl}methyl)-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 2097858-49-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The combination of a hexahydrocinnolinone core with a fluorinated phenyl substituent offers a versatile platform for developing novel therapeutic agents targeting neurological disorders、inflammation、and cancer。Ongoing research continues to uncover new insights into its mechanism of action，which will further refine its development as a lead compound for future drug candidates。